Cas no 1263210-87-2 (3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid)

• Product Name: 3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid
• CAS No: 1263210-87-2
• MF: C₇H₄N₄O₃
• MW: 192.131660461426
• CID: 5216898
• Update Time: 2026-03-06

3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid
• 3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylicacid
• A906853
• 3-Pyrimidin-2-yl-[1,2,4]oxadiazole-5-carboxylic acid
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-(2-pyrimidinyl)-

• Inchi： 1S/C7H4N4O3/c12-7(13)6-10-5(11-14-6)4-8-2-1-3-9-4/h1-3H,(H,12,13)
• InChI Key： VURAEUAUNXSUMA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC(C2N=CC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 0
• Topological Polar Surface Area: 102

3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid Security Information

• Storage Condition：(BD608789)

Additional information on 3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid

3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1263210-87-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-(Pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1263210-87-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a pyrimidine and an oxadiazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various pharmaceutical applications.

The synthesis of 3-(pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid has been extensively studied in recent years. One of the most common methods involves the cyclization of a substituted hydrazide with a nitrile or an isonitrile. For instance, the reaction of 2-cyanopyrimidine with a substituted hydrazide in the presence of an acid catalyst can yield the desired product in good yields. This synthetic route is not only efficient but also scalable, making it suitable for both laboratory and industrial settings.

In terms of physical properties, 3-(pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid is a white crystalline solid with a melting point ranging from 190 to 195°C. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions has also been evaluated, and it has been found to be stable under standard laboratory conditions.

The biological activities of 3-(pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid have been the subject of numerous studies. One of the most notable applications is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid has also been investigated for its antiviral activity. Studies have demonstrated that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral entry or replication processes, making it a potential lead compound for the development of antiviral drugs.

In addition to its therapeutic applications, 3-(pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid has been explored for its use as a building block in organic synthesis. The presence of multiple functional groups provides opportunities for further derivatization and modification. For example, the carboxylic acid group can be converted into esters or amides, while the pyrimidine ring can be functionalized through substitution reactions. These modifications can lead to new compounds with enhanced biological activities or improved pharmacokinetic properties.

The pharmacokinetic profile of 3-(pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid has also been studied to evaluate its suitability as a drug candidate. In vitro studies have shown that this compound exhibits good solubility and permeability characteristics, which are essential for oral bioavailability. Additionally, preliminary in vivo studies in animal models have demonstrated favorable pharmacokinetic parameters such as good absorption, distribution, metabolism, and excretion (ADME) properties.

To further enhance its therapeutic potential, researchers have explored various formulation strategies for 3-(pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid. For example, nanoparticle-based delivery systems have been developed to improve drug delivery efficiency and reduce side effects. These formulations have shown promising results in preclinical studies and are currently being evaluated for their safety and efficacy in clinical trials.

In conclusion, 3-(pyrimidin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1263210-87-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing therapeutic strategies for various diseases.